N-(2-AMinoethyl)-2-fluoro-5-nitrobenzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-AMinoethyl)-2-fluoro-5-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C9H11ClFN3O3 and its molecular weight is 263.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
N-(2-Aminoethyl)-2-fluoro-5-nitrobenzamide hydrochloride is involved in various synthetic processes. For instance, Xu, Xu, and Zhu (2013) described a synthesis process for 4-amino-2-fluoro-N-methyl-benzamide, which involves the oxidation of 2-fluoro-4-nitrotoluene, followed by chlorination and amination, and finally hydrogenation. This process exemplifies the utility of fluoro-nitrobenzamide derivatives in chemical synthesis (Defeng Xu, Xingzhu Xu, & Zhiling Zhu, 2013).
Antitumor and Antifibrillatory Activity
Several studies have investigated the potential of fluoro-nitrobenzamide derivatives in pharmacology, particularly in antitumor and antiarrhythmic activities. Likhosherstov et al. (2014) synthesized a series of substituted nitrobenzamides with antiarrhythmic activity, suggesting potential therapeutic applications (A. M. Likhosherstov, S. Kryzhanovskii, G. Mokrov, V. Stolyaruk, M. Vititnova, I. Tsorin, & T. Gudasheva, 2014). Additionally, Racané et al. (2006) reported the synthesis of 6-amino-2-phenylbenzothiazole derivatives with significant cytostatic activities against various human cancer cell lines, illustrating the potential of fluoro-nitrobenzamide derivatives in cancer treatment (L. Racané, R. Stojković, V. Tralić-Kulenović, & G. Karminski-Zamola, 2006).
Coordination Chemistry
The compound exhibits interesting coordination chemistry, which can be leveraged in various applications. McGinley et al. (2009) demonstrated that N-(2-aminoethyl)-2-hydroxy-5-nitrobenzamide exhibits several coordination modes, highlighting its versatility in complexation reactions (J. McGinley, V. McKee, H. Toftlund, & J. D. Walsh, 2009).
Fluorimetric Analysis
The compound's derivatives are used in fluorimetric analysis, an important technique in biochemistry. Imai and Watanabe (1981) described the use of 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole for the fluorimetric determination of secondary amino acids, demonstrating the analytical applications of fluoro-nitrobenzamides (K. Imai & Yoshihiko Watanabe, 1981).
PET Imaging and Diagnostic Applications
Additionally, fluoro-nitrobenzamide derivatives have been investigated in the context of PET imaging. Shiue et al. (1997) synthesized compounds with high affinities to σ receptors, indicating their potential as ligands for PET imaging (C. Shiue, G. G. Shiue, Sue X. Zhang, S. Wilder, J. Greenberg, F. Bénard, J. Wortman, & A. Alavi, 1997).
Properties
IUPAC Name |
N-(2-aminoethyl)-2-fluoro-5-nitrobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FN3O3.ClH/c10-8-2-1-6(13(15)16)5-7(8)9(14)12-4-3-11;/h1-2,5H,3-4,11H2,(H,12,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDELMBKUXOMTQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)NCCN)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClFN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.